Cas no 26372-51-0 (Heptanedioic acid,3-phenyl-)

• Product Name: Heptanedioic acid,3-phenyl-
• CAS No: 26372-51-0
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 277364
• PubChem ID: 299224
• Update Time: 2025-04-19

Heptanedioic acid,3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Heptanedioic acid,3-phenyl-
• 3-phenylheptanedioic acid
• 26372-51-0
• DTXSID80305803
• NSC-171694
• NSC171694
• SCHEMBL14360707

• Inchi： 1S/C13H16O4/c14-12(15)8-4-7-11(9-13(16)17)10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H,14,15)(H,16,17)
• InChI Key： SHPGSTDMKDEPKZ-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=CC=CC=1)CCCC(=O)O)=O

Computed Properties

• Exact Mass: 236.10488
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6